Palmitoyl-L-carnitine chloride

Specification

• Description: Protein kinase inhibitor. Increases erythroid colony formation in vitro. Active in vivo and in vitro.; Palmitoyl-L-carnitine is a long-chain acylcarnitine and an isomer of palmitoyl-DL-carnitine and palmitoyl-D-carnitine. Palmitoyl-L-carnitine is transported into mitochondria via carnitine palmitoyl transferase II to deliver palmitate for fatty acid oxidation and energy production. It inhibits lecithin:cholesterol acyltransferase activity in isolated rat, but not human, plasma when used at a concentration of 500 µM. Serum and hepatic levels of palmitoyl-L-carnitine are increased in mice during cold exposure, and it is taken up by brown adipose tissue. Palmitoyl-L-carnitine also protects against age-induced cold sensitivity in mice.
• CAS No.: 18877-64-0
• Molecular Formula: C23H46ClNO4
• Molecular Weight: 436.1 g/mol
• IUPAC Name: [(2R)-3-carboxy-2-hexadecanoyloxypropyl]-trimethylazanium;chloride
• Standard InChI: InChI=1S/C23H45NO4.ClH/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23(27)28-21(19-22(25)26)20-24(2,3)4;/h21H,5-20H2,1-4H3;1H/t21-;/m1./s1
• Standard InChI Key: GAMKNLFIHBMGQT-ZMBIFBSDSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCC(=O)O[C@H](CC(=O)O)C[N+](C)(C)C.[Cl-]
• SMILES: CCCCCCCCCCCCCCCC(=O)OC(CC(=O)O)C[N+](C)(C)C.[Cl-]
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)OC(CC(=O)O)C[N+](C)(C)C.[Cl-]